BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Dossier: Physicochemical Properties
of 3-Bromo-N,4-dimethylaniline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Bromo-N,4-dimethylaniline

Cat. No.: B180568

For distribution to: Researchers, scientists, and drug development professionals. Preamble:
This document provides a technical overview of the available physicochemical data for 3-
Bromo-N,4-dimethylaniline. It includes a summary of known properties, detailed experimental
protocols for the determination of melting and boiling points, and graphical representations of
relevant scientific workflows.

Physicochemical Data for 3-Bromo-N,4-
dimethylaniline

As of the latest literature review, the experimental melting and boiling points for 3-Bromo-N,4-
dimethylaniline (CAS No. 101251-11-0) have not been reported in publicly available scientific
databases or safety data sheets. A safety data sheet for 3-bromo-N,4-dimethylaniline
explicitly states "no data available" for its boiling point.

For comparative reference and to provide context within its isomeric class, the reported melting
and boiling points of related isomers are presented in Table 1. It is crucial to note that these
values are not interchangeable and are provided for informational purposes only.

Table 1: Physicochemical Properties of Bromo-dimethylaniline Isomers
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Compound Molecular Melting Point Boiling Point
CAS Number
Name Formula (°C) (°C)
3-Bromo-N,4- Data Not Data Not
101251-11-0 CsH10BrN
dimethylaniline Available Available
3-Bromo-N,N- 239[1] or 126 (at
_ N 16518-62-0 CsH10BrN 11[1][2]
dimethylaniline 14 mmHQ)[2]
4-Bromo-N,N-
586-77-6 CsH10BrN 52 - 56[3][4] 263 - 265[3]

dimethylaniline

3-Bromo-4-
- 7745-91-7 C7HsBrN 27 - 30[5][6] 254 - 257[5]
methylaniline

Standard Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of
melting and boiling points, which would be applicable for the characterization of 3-Bromo-N,4-
dimethylaniline.

Melting Point Determination by Capillary Method

This method is the standard technique for determining the melting point of a solid crystalline
substance.[5]

Apparatus:

Melting point apparatus (e.g., Thiele tube with heating oil or a metal block heater)

Calibrated thermometer or digital temperature probe

Glass capillary tubes (sealed at one end)

Mortar and pestle

Sample of the substance

Procedure:
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Sample Preparation: The sample must be completely dry and finely powdered. If necessary,
grind the crystalline sample into a fine powder using a mortar and pestle.[5]

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample.
Tap the sealed end of the tube on a hard surface to compact the sample into a dense column
at the bottom. The packed sample height should be approximately 2-3 mm.[7][8]

Apparatus Setup: Attach the capillary tube to the thermometer. The sample should be level
with the middle of the thermometer's bulb. Insert the thermometer assembly into the melting
point apparatus.[7]

Heating: Heat the apparatus rapidly to a temperature approximately 10-15°C below the
expected melting point.[5] Then, decrease the heating rate to 1-2°C per minute to ensure
thermal equilibrium between the sample, heating medium, and thermometer.[7]

Observation and Recording: Record the temperature at which the first drop of liquid appears
(onset of melting) and the temperature at which the last solid crystal disappears (completion

of melting). The melting point is reported as this range.[8] For a pure substance, this range is
typically narrow (0.5-1.0°C).

Boiling Point Determination by Microscale Method

This procedure is suitable for determining the boiling point of a small quantity of a liquid

sample.[9]

Apparatus:

Small test tube (e.g., 6 x 50 mm) or a melting point capillary tube
A smaller capillary tube sealed at one end (fusion tube)
Thermometer

Heating apparatus (e.g., Thiele tube with mineral oil)

Rubber band or tubing slice to attach the tube to the thermometer

Procedure:
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o Sample Preparation: Add a few drops of the liquid sample into the small test tube to a depth
of about 1 cm.

o Fusion Tube Insertion: Place the smaller, sealed capillary tube into the test tube with its open
end down. This tube will trap air and serve as a boiling chip to ensure smooth boiling.

o Apparatus Assembly: Attach the test tube to the thermometer using a small rubber band,
ensuring the bottom of the test tube is level with the thermometer bulb.[9]

o Heating: Immerse the assembly in a heating bath (e.g., Thiele tube). Heat the bath gently. As
the temperature rises, a stream of air bubbles will be observed escaping from the inverted
capillary tube.[6]

o Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary. This indicates that the vapor pressure of the liquid has overcome the
atmospheric pressure.[9]

e Cooling and Measurement: Turn off the heat and allow the apparatus to cool slowly. The
stream of bubbles will slow down and eventually stop. The boiling point is the temperature at
which the liquid just begins to be drawn back into the inverted capillary tube.[6][9] Record
this temperature.

Mandatory Visualizations

The following diagrams illustrate key workflows relevant to the characterization of a chemical
compound.
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/Melting Point Determination Workflow (Capillary Method)\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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